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Compound of Interest

5-Hydroxypyrazine-2-carboxylic
Compound Name: o
aci

Cat. No.: B1194825

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
5-Hydroxypyrazine-2-carboxylic acid. The information is intended to guide laboratory
personnel in the safe management of this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Hydroxypyrazine-2-carboxylic
acid is presented in Table 1. This data is essential for understanding the compound's behavior
and for designing appropriate storage and handling procedures.
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Property Value

CAS Number 34604-60-9

Molecular Formula CsHaN20s

Molecular Weight 140.1 g/mol

Appearance Solid

Melting Point >295 °C

Boiling Point 608.5 °C at 760 mmHg
Solubility Slightly soluble in DMSO

2-8°C or room temperature, sealed in a dry
Storage Temperature )
environment.[1][2]

Hazard Identification and GHS Classification

5-Hydroxypyrazine-2-carboxylic acid is classified as a hazardous substance. The Globally
Harmonized System (GHS) classification and associated hazard statements are summarized in
Table 2.

GHS Pictogram Signal Word Hazard Statements

H315: Causes skin irritation.[1]

[3] H319: Causes serious eye
Warning irritation.[1][3] H335: May

cause respiratory irritation.[1]

[3]

Safety and Handling Precautions

Adherence to standard laboratory safety protocols is crucial when handling 5-
Hydroxypyrazine-2-carboxylic acid. The following precautions are recommended:

3.1. Personal Protective Equipment (PPE)
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» Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear appropriate chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.

3.2. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.

o Ensure that eyewash stations and safety showers are readily accessible.

3.3. General Hygiene Measures

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

develops or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion . .
water. Seek medical attention.

Storage and Disposal

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Toxicological Information

While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) for 5-
Hydroxypyrazine-2-carboxylic acid is not readily available in the public domain, the GHS
hazard statements indicate that it is an irritant to the skin, eyes, and respiratory system. It is
also classified as harmful if swallowed.

Experimental Protocols for Safety Assessment

To assess the safety of a compound like 5-Hydroxypyrazine-2-carboxylic acid, a series of in
vitro and in vivo toxicological studies are typically performed. Below are representative
experimental workflows.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/product/b1194825?utm_src=pdf-body
https://www.benchchem.com/product/b1194825?utm_src=pdf-body
https://www.benchchem.com/product/b1194825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

7.1. In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration at which the compound becomes toxic to cells in
culture.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Preparation

Culture and maintain a suitable cell line (e.g., HepG2)

\ 4

Seed cells into a 96-well plate at a predetermined density

\ 4

Incubate for 24 hours to allow for cell attachment

Compount{yTreatment

Prepare serial dilutions of 5-Hydroxypyrazine-2-carboxylic acid

\ 4

Treat cells with different concentrations of the compound

\ 4

Include vehicle control and positive control (e.g., doxorubicin)

\ 4

Incubate for 24-72 hours

MTT Assay
Y

Add MTT reagent to each well

\ 4

Incubate for 2-4 hours to allow for formazan crystal formation

\ 4

Add solubilizing agent (e.g., DMSO) to dissolve formazan crystals

\ 4

Measure absorbance at 570 nm using a microplate reader

Data Analysis
Y

Calculate cell viability as a percentage of the vehicle control

\ 4

Plot a dose-response curve

\ 4

Determine the IC50 value (concentration that inhibits 50% of cell growth)

Click to download full resolution via product page

In Vitro Cytotoxicity (MTT) Assay Workflow
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7.2. In Vivo Acute Oral Toxicity Study (OECD Guideline 423)

This study provides information on the acute toxic effects of a substance after oral
administration.[1][3][4]
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Preparation

Select healthy, young adult rodents (e.g., rats), typically females

Y

Acclimatize animals to laboratory conditions

Y

Fast animals overnight before dosing

Dosing Procedure

Prepare the test substance at the starting dose level (e.g., 300 mg/kg)

Y

Administer a single oral dose to a group of 3 animals

Obseryvation
\

Observe animals closely for the first few hours post-dosing

Y

Observe daily for 14 days for signs of toxicity and mortality

Y

Record body weight at regular intervals

Stepwise Decision Making

Mortality in the first group?
Dose at a lower level (e.g., 50 mg/kg) Dose at a higher level (e.g., 2000 mg/kg)

Continue stepwise dosing until the toxicity class is determined

Endpoint Analysis
Y

Perform gross necropsy on all animals at the end of the study

A4

Classify the substance based on the observed mortality

Click to download full resolution via product page

In Vivo Acute Oral Toxicity (OECD 423) Workflow
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Logical Relationship for Safe Handling

The following diagram illustrates the logical flow of actions for the safe handling of 5-
Hydroxypyrazine-2-carboxylic acid in a research setting.
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Start: Handling 5-Hydroxypyrazine-2-carboxylic acid

Conduct a risk assessment for the planned experiment

:

Wear appropriate Personal Protective Equipment (PPE)

;

Use engineering controls (e.g., fume hood)

:

Handle the compound with care, avoiding dust generation

Is there a spill?

Administer first aid and seek medical attention

AN

Store the compound in a cool, dry, well-ventilated area

;

Dispose of waste according to regulations

End of procedure

Click to download full resolution via product page

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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